3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid
Overview
Description
3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid, also known as 3-ethylindole-5-carboxylic acid (EICA), is an organic compound belonging to the indole class of compounds. It is a colorless, crystalline solid that has been studied extensively for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and biochemistry.
Scientific Research Applications
EICA has been studied extensively for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and biochemistry. It has been used as a starting material in the synthesis of a variety of biologically active compounds, including indole-based inhibitors of human immunodeficiency virus (HIV) reverse transcriptase and cyclooxygenase-2 (COX-2). It has also been used in the synthesis of indole-based inhibitors of the enzyme fatty acid amide hydrolase (FAAH), which plays an important role in the regulation of endocannabinoid signaling. In addition, EICA has been used in the synthesis of a variety of other biologically active compounds, including indole-based agonists of the serotonin 5-HT2A receptor, antagonists of the serotonin 5-HT2C receptor, and inhibitors of the enzyme acetylcholinesterase.
Mechanism of Action
The exact mechanism of action of EICA is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays an important role in the regulation of endocannabinoid signaling. In addition, EICA is believed to act as an agonist of the serotonin 5-HT2A receptor, an antagonist of the serotonin 5-HT2C receptor, and an inhibitor of the enzyme acetylcholinesterase.
Biochemical and Physiological Effects
EICA has been studied for its potential biochemical and physiological effects. In animal studies, EICA has been shown to reduce inflammation, improve cognitive performance, and reduce anxiety. In addition, EICA has been shown to have anti-cancer and anti-diabetic properties in animal studies.
Advantages and Limitations for Lab Experiments
The main advantage of using EICA in lab experiments is its availability and low cost. In addition, the compound is relatively stable and can be stored for long periods of time. However, it is important to note that EICA is a potent compound and should be handled with care. In addition, the compound should not be ingested or inhaled.
Future Directions
The potential applications of EICA are vast and there are many directions for further research. Some potential future directions include the development of new synthetic methods for the synthesis of EICA-based compounds, the development of new inhibitors of FAAH, the development of new agonists of the serotonin 5-HT2A receptor, the development of new antagonists of the serotonin 5-HT2C receptor, and the development of new inhibitors of the enzyme acetylcholinesterase. In addition, further research is needed to better understand the biochemical and physiological effects of EICA and to determine the optimal dosage and administration of the compound.
Synthesis Methods
EICA can be synthesized through a variety of methods, including the Fischer indole synthesis, the Ullmann condensation, and the Pictet-Spengler condensation. The Fischer indole synthesis involves the reaction of an aldehyde with an aniline in the presence of a base. The Ullmann condensation involves the reaction of an aryl halide with an aniline in the presence of a base. The Pictet-Spengler condensation involves the reaction of an aldehyde with an aryl halide in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid involves the condensation of 3-ethylindole-2,3-dione with glycine followed by decarboxylation and oxidation.", "Starting Materials": [ "3-ethylindole-2,3-dione", "Glycine", "Sodium hydroxide", "Hydrochloric acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 3-ethylindole-2,3-dione (1.0 g) and glycine (1.2 g) in 20 mL of 1 M sodium hydroxide solution.", "Step 2: Heat the mixture at 80°C for 2 hours.", "Step 3: Cool the mixture and adjust the pH to 2-3 with hydrochloric acid.", "Step 4: Filter the precipitate and wash with water.", "Step 5: Dry the product to obtain 3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid glycine salt (1.5 g).", "Step 6: Dissolve the glycine salt in 10 mL of water and add 1 mL of 30% hydrogen peroxide.", "Step 7: Heat the mixture at 80°C for 1 hour.", "Step 8: Cool the mixture and adjust the pH to 7-8 with sodium hydroxide.", "Step 9: Filter the precipitate and wash with water.", "Step 10: Dry the product to obtain 3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid (0.8 g)." ] } | |
CAS RN |
1225957-57-2 |
Product Name |
3-ethyl-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid |
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.2 |
Purity |
95 |
Origin of Product |
United States |
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